5-Hydroxy-3-(3-methylsulfonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-hydroxy-5-(3-methylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C14H12O5S/c1-20(18,19)13-4-2-3-9(8-13)10-5-11(14(16)17)7-12(15)6-10/h2-8,15H,1H3,(H,16,17)
• InChI Key: ZMOOYWZHSOYFOU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C14H12O5S
• DSSTOX Substance ID: DTXSID00691614
• Molecular Weight: 292.31 g/mol
• CAS RN: 1261912-79-1

Description

5-Hydroxy-3-(3-methylsulfonylphenyl)benzoic acid (also known as HMPBA) is a synthetic organic compound. It is a white crystalline solid that is soluble in water, ethanol, and acetone. HMPBA is a versatile compound with a wide range of applications in the fields of research, pharmaceuticals, and biochemistry. It has been used in a variety of scientific studies and experiments, and its potential for future research is vast.

Scientific Research Applications

HMPBA has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, and it has also been used as a solubilizing agent in the preparation of pharmaceuticals. It has also been used in the synthesis of a variety of pharmaceuticals and biochemicals. HMPBA has been used in the study of the effects of drugs on the human body, and it has been used to study the effects of environmental toxins on the human body. In addition, HMPBA has been used in the study of the effects of various diseases and conditions on the human body.

Mechanism of Action

HMPBA has a variety of mechanisms of action. It is able to act as a proton donor, and it can also act as a proton acceptor. It can also act as a catalyst in the synthesis of organic compounds, and it can act as a chelating agent. In addition, HMPBA can act as a reducing agent and it can also act as an oxidizing agent.
Biochemical and Physiological Effects
HMPBA has a variety of biochemical and physiological effects. It has been shown to act as an antioxidant, and it has been shown to have anti-inflammatory and anti-cancer effects. It has also been shown to have anti-microbial and anti-fungal effects, and it has been shown to have anti-diabetic effects. In addition, HMPBA has been shown to have anti-allergic effects, and it has been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using HMPBA in lab experiments include its low cost, its ease of synthesis, and its wide range of applications. In addition, HMPBA is stable and non-toxic, making it a safe and reliable reagent for laboratory use. However, there are some limitations to using HMPBA in lab experiments. For example, it is not as soluble in water as some other compounds, and it is not as stable at high temperatures as some other compounds. In addition, HMPBA is not as effective in some reactions as other compounds, and it can be difficult to isolate the product from the reaction mixture.

Future Directions

HMPBA has a wide range of potential applications in the future. It can be used in the synthesis of new organic compounds and pharmaceuticals, and it can be used to study the effects of environmental toxins on the human body. In addition, HMPBA can be used to study the effects of drugs on the human body, and it can be used to study the effects of various diseases and conditions on the human body. Finally, HMPBA can be used to develop new methods of synthesis and new methods of drug delivery.

Synthesis Methods

The synthesis of HMPBA is a relatively simple process. It is typically synthesized from 3-methylbenzenesulfonyl chloride and 5-hydroxybenzoic acid in the presence of a base such as potassium carbonate. The reaction is carried out in a polar solvent such as dimethyl sulfoxide (DMSO), and the product is isolated by recrystallization. This synthesis method is simple, efficient, and cost-effective.